3-(Oxiran-2-yl)benzamide

• CAS No.: 212374-12-4
• Molecular Formula: C9H9NO2
• Molecular Weight: 163.17 g/mol
• IUPAC Name: 3-(oxiran-2-yl)benzamide
• InChI: InChI=1S/C9H9NO2/c10-9(11)7-3-1-2-6(4-7)8-5-12-8/h1-4,8H,5H2,(H2,10,11)
• InChI Key: LTNKXJKTQJSLMT-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)C2=CC(=CC=C2)C(=O)N

Description

3-(Oxiran-2-yl)benzamide is a benzamide derivative characterized by an epoxide (oxirane) ring attached to the 3-position of the benzamide core. The epoxide group is highly reactive due to ring strain and polarity, making it a candidate for nucleophilic ring-opening reactions, crosslinking applications, or as an intermediate in pharmaceutical synthesis .

Biological Activity

3-(Oxiran-2-yl)benzamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms, efficacy against various pathogens, and potential therapeutic applications.

Chemical Structure and Properties

3-(Oxiran-2-yl)benzamide features an epoxide group (oxirane) attached to a benzamide structure. This unique configuration may contribute to its biological activity through interactions with various biomolecular targets.

Biological Activity Overview

The biological activity of 3-(Oxiran-2-yl)benzamide has been investigated in several studies, highlighting its potential as an antimicrobial and anticancer agent.

Antimicrobial Activity

Research indicates that derivatives of benzamide, including 3-(Oxiran-2-yl)benzamide, exhibit significant antimicrobial properties. A study demonstrated that certain benzamide derivatives showed comparable inhibitory activities against Staphylococcus aureus and Escherichia coli, suggesting that 3-(Oxiran-2-yl)benzamide may possess similar properties .

Table 1: Antimicrobial Activity of Benzamide Derivatives

Compound	Target Pathogen	IC50 (µM)
3-(Oxiran-2-yl)benzamide	Staphylococcus aureus	TBD
3-(Oxiran-2-yl)benzamide	Escherichia coli	TBD

Anticancer Activity

In vitro studies have shown that compounds with similar structures to 3-(Oxiran-2-yl)benzamide exhibit antiproliferative effects against various cancer cell lines. For example, related compounds demonstrated IC50 values in the nanomolar range against MCF-7 breast cancer cells, indicating potent anticancer activity .

Table 2: Antiproliferative Effects on Cancer Cell Lines

Compound	Cell Line	IC50 (nM)
3-(Oxiran-2-yl)benzamide	MCF-7	TBD
Related Compound A	MDA-MB-231	23–33
Related Compound B	HCT116	TBD

The mechanism by which 3-(Oxiran-2-yl)benzamide exerts its biological effects may involve interaction with cellular targets such as tubulin or specific receptors. For instance, some benzamide derivatives have been shown to inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis in cancer cells .

Case Studies and Research Findings

• Antitubercular Activity : A study focused on the design and synthesis of substituted benzamides for anti-tubercular activity found that certain derivatives exhibited significant inhibition against Mycobacterium tuberculosis with IC50 values ranging from 1.35 to 2.18 µM. While specific data for 3-(Oxiran-2-yl)benzamide was not highlighted, the findings suggest a promising avenue for further exploration in tuberculosis treatment .
• Dopamine Receptor Interaction : Another study evaluated the interaction of benzamide derivatives with dopamine receptors, indicating potential applications in treating neurodegenerative diseases or addiction . While not directly linked to 3-(Oxiran-2-yl)benzamide, these findings suggest a broader pharmacological relevance for similar compounds.

Comparison with Similar Compounds

Key Observations :

• Reactivity : The epoxide in 3-(Oxiran-2-yl)benzamide distinguishes it from methyl or trifluoromethyl-substituted benzamides. The strained oxirane ring enables reactions with nucleophiles (e.g., amines, thiols), whereas electron-withdrawing groups (e.g., CF₃) enhance stability but reduce reactivity .
• Pharmacological Potential: While neuroleptic benzamides (e.g., amisulpride) rely on sulfonamide or methoxy groups for receptor binding, the epoxide’s electrophilic nature may limit blood-brain barrier penetration or introduce toxicity risks, necessitating structural optimization for drug development .

Data Tables

Table 1: Comparative Physicochemical Properties

Property	3-(Oxiran-2-yl)benzamide	N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	2-Hydroxy-N-(3-CF₃-phenyl)-benzamide
Molecular Weight (g/mol)	~177.17	~207.24	~295.23
Polar Groups	Epoxide, amide	Hydroxyl, amide, tertiary alcohol	Phenolic -OH, amide, CF₃
Reactivity	High (epoxide ring)	Moderate (hydrogen bonding)	Low (electron-withdrawing CF₃)